Cas no 1860538-53-9 (1-(3-Aminocyclopentyl)-3-tert-butylurea)

• Product Name: 1-(3-Aminocyclopentyl)-3-tert-butylurea
• CAS No: 1860538-53-9
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 6326083
• PubChem ID: 130922187
• Update Time: 2025-05-19

1-(3-Aminocyclopentyl)-3-tert-butylurea Chemical and Physical Properties

Names and Identifiers

• 1860538-53-9
• EN300-719238
• 1-(3-Aminocyclopentyl)-3-tert-butylurea

• Inchi： 1S/C10H21N3O/c1-10(2,3)13-9(14)12-8-5-4-7(11)6-8/h7-8H,4-6,11H2,1-3H3,(H2,12,13,14)
• InChI Key： JXDUOZGPSKGSPP-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)NC1CCC(C1)N

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(3-Aminocyclopentyl)-3-tert-butylurea

Professional Introduction to 1-(3-Aminocyclopentyl)-3-tert-butylurea (CAS No. 1860538-53-9)

1-(3-Aminocyclopentyl)-3-tert-butylurea, a compound with the chemical formula C₁₁H₁₉N₂O, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique CAS number CAS No. 1860538-53-9, has garnered attention due to its structural and functional properties that make it a promising candidate for various biological applications.

The molecular structure of 1-(3-Aminocyclopentyl)-3-tert-butylurea features a cyclopentyl ring substituted with an amino group at the 3-position and a tert-butyl group attached to the urea moiety. This configuration imparts specific steric and electronic characteristics to the molecule, which are critical for its interaction with biological targets. The cyclopentyl ring, known for its rigid conformation, enhances the compound's stability and binding affinity, while the amino and urea functional groups provide opportunities for further chemical modifications and biological activity modulation.

In recent years, there has been growing interest in exploring the pharmacological potential of urea derivatives due to their diverse biological activities. Urea-based compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The tert-butyl group in 1-(3-Aminocyclopentyl)-3-tert-butylurea not only contributes to the molecule's solubility but also influences its metabolic stability, making it an attractive scaffold for drug development.

One of the most compelling aspects of 1-(3-Aminocyclopentyl)-3-tert-butylurea is its potential as a lead compound in the development of novel therapeutics. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to inflammation and cancer progression. These findings have opened up new avenues for further exploration in drug discovery.

The synthesis of 1-(3-Aminocyclopentyl)-3-tert-butylurea involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the formation of the cyclopentylamine derivative, followed by functionalization with a tert-butyl isocyanate or another suitable reagent to introduce the urea moiety. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve optimal results.

The pharmacokinetic properties of 1-(3-Aminocyclopentyl)-3-tert-butylurea are also of great interest. Studies have indicated that this compound exhibits moderate solubility in both aqueous and organic solvents, which is favorable for formulation development. Additionally, preliminary pharmacokinetic studies suggest that it may have a reasonable bioavailability profile when administered orally or intravenously. These characteristics make it a promising candidate for further clinical investigation.

In conclusion, 1-(3-Aminocyclopentyl)-3-tert-butylurea (CAS No. 1860538-53-9) is a structurally interesting and biologically relevant compound with significant potential in pharmaceutical research. Its unique molecular features, combined with promising preclinical data, position it as a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.